Cas no 2138427-42-4 (2-(Butan-2-yl)-3-hydrazinylquinoline)

• Product Name: 2-(Butan-2-yl)-3-hydrazinylquinoline
• CAS No: 2138427-42-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6055817
• PubChem ID: 165872462
• Update Time: 2025-07-22

2-(Butan-2-yl)-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-3-hydrazinylquinoline
• EN300-801611
• 2138427-42-4
• 2-(Butan-2-yl)-3-hydrazinylquinoline

• Inchi： 1S/C13H17N3/c1-3-9(2)13-12(16-14)8-10-6-4-5-7-11(10)15-13/h4-9,16H,3,14H2,1-2H3
• InChI Key： VVWIXAVGTJQLPN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1C(C)CC)NN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(Butan-2-yl)-3-hydrazinylquinoline

Research Brief on 2-(Butan-2-yl)-3-hydrazinylquinoline (CAS: 2138427-42-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Butan-2-yl)-3-hydrazinylquinoline (CAS: 2138427-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 2-(Butan-2-yl)-3-hydrazinylquinoline as a versatile scaffold in medicinal chemistry. Its quinoline core, combined with the hydrazinyl and butyl substituents, offers a promising platform for the design of novel bioactive molecules. Researchers have explored its potential as an inhibitor of key enzymatic targets, particularly in the context of infectious diseases and cancer. For instance, a 2023 study demonstrated its efficacy in modulating the activity of Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), a critical enzyme in bacterial fatty acid biosynthesis.

The synthesis of 2-(Butan-2-yl)-3-hydrazinylquinoline typically involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A notable 2024 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial applications, where large-scale production of the compound may be required for preclinical and clinical studies.

In terms of pharmacological properties, preliminary in vitro studies have shown that 2-(Butan-2-yl)-3-hydrazinylquinoline exhibits favorable pharmacokinetic profiles, including moderate plasma protein binding and good membrane permeability. These characteristics suggest its potential as a lead compound for further optimization. However, challenges remain in addressing its metabolic stability, as recent metabolite identification studies have identified rapid N-acetylation as a potential limitation for oral bioavailability.

The mechanism of action of 2-(Butan-2-yl)-3-hydrazinylquinoline appears to be multifaceted. Beyond its enzymatic inhibition capabilities, emerging evidence suggests it may interact with cellular redox systems, potentially contributing to its observed anti-proliferative effects in certain cancer cell lines. This dual functionality makes it an interesting candidate for combination therapies, particularly in the context of drug-resistant pathogens or malignancies.

Looking forward, the research community anticipates several key developments related to this compound. Ongoing structure-activity relationship (SAR) studies aim to identify more potent analogs while maintaining the favorable safety profile of the parent molecule. Additionally, computational modeling approaches are being employed to predict potential off-target effects and optimize the compound's selectivity. These efforts are expected to yield valuable insights that could accelerate the translation of 2-(Butan-2-yl)-3-hydrazinylquinoline from bench to bedside.

In conclusion, 2-(Butan-2-yl)-3-hydrazinylquinoline represents a promising chemical entity with diverse therapeutic potential. While challenges in drug development remain, the compound's unique structural features and demonstrated biological activities warrant continued investigation. Future research directions should focus on elucidating its precise molecular targets, improving its pharmacokinetic properties, and exploring its potential in combination therapies.